Cas no 2228089-00-5 (3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol)

• Product Name: 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol
• CAS No: 2228089-00-5
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 6141607
• PubChem ID: 20189657
• Update Time: 2025-10-22

3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol
• SCHEMBL10735921
• 2228089-00-5
• EN300-1988095

• Inchi： 1S/C8H16O2S/c1-8(2)9-6-7(10-8)4-3-5-11/h7,11H,3-6H2,1-2H3
• InChI Key： MIIWWGSRRDBPAE-UHFFFAOYSA-N
• SMILES： SCCCC1COC(C)(C)O1

Computed Properties

• Exact Mass: 176.08710092g/mol
• Monoisotopic Mass: 176.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 19.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol

Comprehensive Introduction to 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol (CAS No. 2228089-00-5)

3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol (CAS No. 2228089-00-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of thiol-containing dioxolane derivatives, which are known for their versatility in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its uses in flavor and fragrance formulations, pharmaceutical intermediates, and advanced material synthesis.

The molecular structure of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol features a dioxolane ring and a thiol functional group, which contribute to its reactivity and stability under various conditions. This combination makes it a valuable building block in organic synthesis, particularly in the development of heterocyclic compounds and sulfur-containing molecules. Recent studies have highlighted its potential as a precursor for bioactive molecules, aligning with the growing demand for sustainable and efficient chemical processes in the pharmaceutical and agrochemical sectors.

One of the most discussed topics in the context of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol is its role in green chemistry. As industries shift toward environmentally friendly practices, this compound's ability to participate in atom-economical reactions and catalytic transformations has made it a subject of interest. Researchers are investigating its use in metal-free catalysis and biodegradable material design, addressing the global push for reduced environmental impact. Additionally, its potential in flavor enhancement has been explored, particularly in the food and beverage industry, where natural and synthetic thiols are prized for their aromatic properties.

From a technical perspective, the synthesis and handling of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol require careful consideration of its physicochemical properties. The compound exhibits moderate solubility in polar solvents and stability under controlled conditions, making it suitable for laboratory and industrial-scale applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structure, ensuring compliance with regulatory standards. These aspects are critical for researchers and manufacturers aiming to integrate this compound into high-value products.

In the realm of material science, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol has shown promise in the development of functional polymers and surface modifiers. Its thiol group enables facile conjugation with other molecules, facilitating the creation of tailored materials with specific properties. This has led to explorations in nanotechnology and coatings, where precise molecular control is essential. The compound's compatibility with click chemistry further enhances its utility in these cutting-edge applications.

As the scientific community continues to uncover the potential of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol, its relevance in drug discovery and bioconjugation is becoming increasingly apparent. The compound's ability to serve as a linker molecule in biopharmaceuticals underscores its importance in modern therapeutics. Moreover, its role in proteomics research and diagnostic reagent development highlights its interdisciplinary appeal. These applications align with current trends in personalized medicine and targeted drug delivery, making it a compound of strategic importance.

In conclusion, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)propane-1-thiol (CAS No. 2228089-00-5) represents a versatile and valuable chemical entity with broad-ranging applications. Its unique structural features and reactivity profile position it as a key player in fields as diverse as flavor chemistry, material science, and pharmaceutical research. As industries and academia continue to explore its potential, this compound is poised to contribute significantly to advancements in sustainable and innovative technologies.